Cas no 937632-48-9 (methyl 3-(2-amino-1,3-thiazol-5-yl)methylbenzoate)

• Product Name: methyl 3-(2-amino-1,3-thiazol-5-yl)methylbenzoate
• CAS No: 937632-48-9
• MF: C₁₂H₁₂N₂O₂S
• MW: 248.300881385803
• CID: 5233101
• PubChem ID: 16778533
• Update Time: 2026-03-08

methyl 3-(2-amino-1,3-thiazol-5-yl)methylbenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-[(2-aminothiazol-5-yl)methyl]benzoate
• methyl 3-(2-amino-1,3-thiazol-5-yl)methylbenzoate

• Inchi： 1S/C12H12N2O2S/c1-16-11(15)9-4-2-3-8(5-9)6-10-7-14-12(13)17-10/h2-5,7H,6H2,1H3,(H2,13,14)
• InChI Key： TWGISNRGIQWJDB-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=CC(CC2SC(N)=NC=2)=C1

Additional information on methyl 3-(2-amino-1,3-thiazol-5-yl)methylbenzoate

Methyl 3-(2-amino-1,3-thiazol-5-yl)methylbenzoate (CAS No. 937632-48-9): A Comprehensive Overview

Methyl 3-(2-amino-1,3-thiazol-5-yl)methylbenzoate, identified by its unique CAS number 937632-48-9, is a compound of significant interest in the field of pharmaceutical chemistry. This compound belongs to the class of heterocyclic benzoates, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a thiazole moiety and an amino group, contribute to its unique chemical properties and biological interactions.

The methyl 3-(2-amino-1,3-thiazol-5-yl)methylbenzoate structure is characterized by a benzoate backbone substituted with a thiazole ring linked to an amino-methyl group. This configuration suggests potential interactions with various biological targets, making it a valuable scaffold for drug discovery and development. The benzoate moiety is known for its stability and solubility characteristics, which are advantageous in pharmaceutical formulations. Additionally, the thiazole ring is a common pharmacophore in medicinal chemistry, renowned for its role in antimicrobial, antifungal, and anti-inflammatory activities.

Recent advancements in computational chemistry and molecular modeling have enhanced our understanding of the interactions between this compound and biological targets. Studies have demonstrated that the thiazole moiety can engage in hydrogen bonding and hydrophobic interactions with proteins, influencing enzyme activity and receptor binding. The amino group further contributes to these interactions by participating in salt bridges and polar interactions. These insights have guided the design of derivatives with improved pharmacokinetic properties and enhanced target specificity.

In the realm of drug discovery, the synthesis and characterization of novel compounds like methyl 3-(2-amino-1,3-thiazol-5-yl)methylbenzoate are crucial for identifying new therapeutic agents. The benzoate derivative class has shown promise in treating various diseases, including neurological disorders, infectious diseases, and cancer. The structural versatility of this compound allows for modifications that can fine-tune its biological activity. For instance, substituting different functional groups at the aromatic ring or altering the length of the linker between the thiazole ring and the benzoate moiety can significantly impact its efficacy.

The synthesis of methyl 3-(2-amino-1,3-thiazol-5-yl)methylbenzoate involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex heterocyclic framework efficiently. The use of high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy ensures the purity and structural integrity of the final product. These analytical methods are essential for confirming the identity of the compound and assessing its quality before further biological evaluation.

Evaluation of the biological activity of methyl 3-(2-amino-1,3-thiazol-5-yl)methylbenzoate has revealed intriguing properties that warrant further investigation. Preclinical studies have indicated potential anti-inflammatory effects by modulating key signaling pathways involved in immune responses. The compound's ability to interact with enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX) has been explored as a possible mechanism for its therapeutic action. Additionally, its interaction with receptors like peroxisome proliferator-activated receptors (PPARs) suggests a role in metabolic regulation.

The role of computational modeling in understanding the pharmacological profile of this compound cannot be overstated. Molecular dynamics simulations have provided insights into how methyl 3-(2-amino-1,3-thiazol-5-yl)methylbenzoate interacts with biological targets at an atomic level. These simulations help predict binding affinities and identify key residues involved in drug-receptor interactions. Such information is invaluable for designing next-generation analogs with improved pharmacological properties.

The pharmaceutical industry continues to invest in research aimed at developing novel therapeutics based on heterocyclic compounds like methyl 3-(2-amino-1,3-thiazol-5-yl)methylbenzoate. Collaborative efforts between academic researchers and industry scientists have led to significant breakthroughs in understanding drug mechanisms and optimizing drug candidates for clinical trials. The integration of high-throughput screening technologies has accelerated the process of identifying promising compounds from large libraries.

The future prospects for methyl 3-(2-amino-1,3-thiazol-5-yl)methylbenzoate include its evaluation in clinical trials for various therapeutic indications. Given its promising preclinical data, this compound holds potential as a lead molecule for developing new drugs targeting inflammation-related diseases and other conditions where modulation of enzyme activity is beneficial. Continued research into its pharmacokinetics will also be essential to ensure that it achieves optimal bioavailability and minimal side effects.

In conclusion, methyl 3-(2-amino-1,3-thiazol-5-yl)methylbenzoate (CAS No. 937632-48-9) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activities. The combination of computational modeling, synthetic chemistry advancements, and preclinical evaluations has positioned this compound as a valuable candidate for further therapeutic development. As research progresses, it is anticipated that insights gained from studying this molecule will contribute to innovative treatments for a range of human diseases.